Cas no 2381037-65-4 (rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate)

• Product Name: rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate
• CAS No: 2381037-65-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5656475
• PubChem ID: 165888575
• Update Time: 2025-06-08

rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27729378
• rac-methyl 2-[(1R,2S,4R)-2-amino-4-hydroxycyclobutyl]acetate
• 2381037-65-4
• rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate

• Inchi： 1S/C7H13NO3/c1-11-7(10)2-4-5(8)3-6(4)9/h4-6,9H,2-3,8H2,1H3/t4-,5+,6-/m1/s1
• InChI Key： GJARNVPCRSFQJE-NGJCXOISSA-N
• SMILES： O[C@@H]1C[C@@H]([C@H]1CC(=O)OC)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate

Comprehensive Overview of rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate (CAS No. 2381037-65-4)

The compound rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate (CAS No. 2381037-65-4) is a stereochemically complex molecule that has garnered significant attention in the field of medicinal chemistry and drug development. Its unique structure, featuring a cyclobutyl ring with both amino and hydroxy functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in the development of novel therapeutics.

One of the key reasons for the growing interest in rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate is its role in the synthesis of small-molecule drugs. The compound's stereochemistry, denoted by the 1R,2S,4R configuration, is crucial for its biological activity. This specificity aligns with the current trend in pharmaceutical research, where chiral building blocks are increasingly sought after for their ability to improve drug efficacy and reduce side effects. The presence of both amino and hydroxy groups further enhances its versatility, allowing for diverse chemical modifications.

In recent years, the demand for high-purity intermediates like rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate has surged, driven by advancements in precision medicine and personalized therapies. The compound's potential to serve as a scaffold for protease inhibitors and kinase modulators has made it a subject of numerous studies. Additionally, its compatibility with green chemistry principles, such as reduced waste and sustainable synthesis methods, aligns with the global push for environmentally friendly pharmaceutical production.

The synthesis and characterization of rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate involve sophisticated techniques, including asymmetric catalysis and chromatographic purification. These methods ensure the compound's high enantiomeric purity, which is essential for its intended applications. The compound's CAS No. 2381037-65-4 serves as a unique identifier, facilitating its traceability in research and commercial databases. This is particularly important for researchers looking to explore its structure-activity relationships (SAR) in drug design.

From a commercial perspective, rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as batch size, purity grade, and regulatory compliance. As the compound gains traction in the research community, its market dynamics are expected to evolve, with potential applications extending into bioconjugation and drug delivery systems.

In conclusion, rac-methyl 2-(1R,2S,4R)-2-amino-4-hydroxycyclobutylacetate (CAS No. 2381037-65-4) represents a promising candidate for advancing drug discovery and development. Its stereochemical complexity, functional group diversity, and compatibility with modern synthetic methodologies make it a valuable asset in the quest for innovative therapeutics. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and shaping the future of precision pharmacology.